Cas no 828922-41-4 ([1,1'-Biphenyl]-2,2',3,3'-tetracarboxylic acid, monohydrate)

• Product Name: [1,1'-Biphenyl]-2,2',3,3'-tetracarboxylic acid, monohydrate
• CAS No: 828922-41-4
• MF: C₁₆H₁₂O₉
• MW: 348.261085510254
• CID: 680764
• PubChem ID: 71416779
• Update Time: 2025-04-19

[1,1'-Biphenyl]-2,2',3,3'-tetracarboxylic acid, monohydrate Chemical and Physical Properties

Names and Identifiers

• [1,1'-Biphenyl]-2,2',3,3'-tetracarboxylic acid, monohydrate
• 3-(2,3-dicarboxyphenyl)phthalic acid,hydrate
• DTXSID60836140
• [1,1'-Biphenyl]-2,2',3,3'-tetracarboxylic acid--water (1/1)
• 828922-41-4

• Inchi： 1S/C16H10O8.H2O/c17-13(18)9-5-1-3-7(11(9)15(21)22)8-4-2-6-10(14(19)20)12(8)16(23)24;/h1-6H,(H,17,18)(H,19,20)(H,21,22)(H,23,24);1H2
• InChI Key： YVTOCMUERNYITB-UHFFFAOYSA-N
• SMILES： OC(C1C(C(=O)O)=CC=CC=1C1C=CC=C(C(=O)O)C=1C(=O)O)=O.O

Computed Properties

• Exact Mass: 348.04813196g/mol
• Monoisotopic Mass: 348.04813196g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 25
• Rotatable Bond Count: 5
• Complexity: 494
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 150Ų